2-Ethynyl-4-fluoro-1-(trifluoromethyl)benzene

• IUPAC Name: 2-ethynyl-4-fluoro-1-(trifluoromethyl)benzene
• InChI: InChI=1S/C9H4F4/c1-2-6-5-7(10)3-4-8(6)9(11,12)13/h1,3-5H
• InChI Key: CRFQPPFJRPYXLH-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=C(C=CC(=C1)F)C(F)(F)F
• Molecular Formula: C9H4F4
• Molecular Weight: 188.12 g/mol
• CAS No.: 1823938-97-1

Description

2-Ethynyl-4-fluoro-1-(trifluoromethyl)benzene is a chemical compound with the molecular formula C9H4F4. It has a molecular weight of 188.12. It is a liquid at room temperature and is stored at 4 degrees Celsius.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H4F4/c1-2-6-5-7(9(11,12)13)3-4-8(6)10/h1,3-5H. This indicates that the molecule consists of a benzene ring with a trifluoromethyl group, a fluorine atom, and an ethynyl group attached to it.

Physical and Chemical Properties Analysis

This compound is a liquid at room temperature. It is stored at 4 degrees Celsius.

Scientific Research Applications

• Fluorescence Spectra and Quenching Studies : Research by Al-ani (1973) investigated the fluorescence spectra of fluoro(trifluoromethyl)benzenes, including compounds closely related to 2-Ethynyl-4-fluoro-1-(trifluoromethyl)benzene. These studies are crucial for understanding the photophysical properties of these compounds, which can be applied in materials science and photochemistry (Al-ani, 1973).

• Fluorination Techniques and Derivatives : Parsons (1972) explored the fluorination of benzene derivatives, leading to the formation of lightly fluorinated aromatic products. This research contributes to the development of new methods for introducing fluorine atoms into organic compounds, which is significant in pharmaceutical and agrochemical industries (Parsons, 1972).

• Preparation of Benzoheterocyclic Compounds : Ishikawa and Sasaki (1977) reported on the use of hexafluoro-1,2-epoxypropane for preparing new benzoheterocyclic compounds containing various fluoroalkyl groups. These findings are relevant in synthesizing new materials with potential applications in electronics and optics (Ishikawa & Sasaki, 1977).

• Nanoscopic Cages as Sensors for Picric Acid : Samanta and Mukherjee (2013) developed organometallic building blocks with Pt-ethynyl functionality for creating nanoscopic cages. These structures are capable of fluorescence quenching in the presence of picric acid, a common explosive component, demonstrating potential applications in security and detection technologies (Samanta & Mukherjee, 2013).

• Poly(arylene ether)s Synthesis and Characterization : Banerjee et al. (2009) synthesized hyperbranched poly(arylene ether)s from a trifluoromethyl-activated monomer. These materials exhibit excellent thermal stability and are potential candidates for high-performance plastics and coatings (Banerjee et al., 2009).

• Soluble Fluoro-Polyimides : Xie et al. (2001) developed soluble fluoro-polyimides using a fluorine-containing aromatic diamine. These polymers have excellent thermal stability and low moisture absorption, making them suitable for advanced material applications (Xie et al., 2001).

Safety and Hazards

The safety information for 2-Ethynyl-4-fluoro-1-(trifluoromethyl)benzene indicates that it may cause skin and eye irritation and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.